![molecular formula C21H25N B1602020 Isoterbinafine, (E)- CAS No. 187540-01-8](/img/structure/B1602020.png)
Isoterbinafine, (E)-
Overview
Description
Isoterbinafine, (E)- is a synthetic antifungal drug that has been developed as an alternative to terbinafine. It belongs to the allylamine class of antifungal agents and has been found to be effective against a wide range of fungal infections. Isoterbinafine, (E)- has been synthesized using various methods, and its mechanism of action has been extensively studied.
Scientific Research Applications
Antifungal Studies
Isoterbinafine is widely used in antifungal studies. It is commonly used in the management of fungal infections of the skin due to its broad spectrum of activity . It is particularly effective against dermatophytes, the fungi responsible for conditions like athlete’s foot, ringworm, and fungal nail infections .
Drug Development
Isoterbinafine is used in drug development. It is an allylamine derivative and was approved by the USFDA in 1999 . Formulations containing the free base and salt form are available .
Treatment of Recalcitrant Dermatophytosis
Isoterbinafine has been used in the treatment of recalcitrant dermatophytosis . A study compared the efficacy of terbinafine and itraconazole, either alone or in combination, in treating this condition .
Topical Delivery
Isoterbinafine is used in the development of topical delivery systems . A study investigated the percutaneous absorption of terbinafine in vitro in porcine skin .
Inhibition of Squalene Epoxidase
Isoterbinafine works by inhibiting the enzyme squalene epoxidase, a key component in fungal cell membrane synthesis . By disrupting this process, isoterbinafine hinders fungal growth and development .
Quality and Stability Studies
Isoterbinafine and its related compounds are used in pharmaceutical research for quality and stability studies . These studies are essential to ensure the safety and efficacy of drugs .
Genotoxicity Study
Isoterbinafine and its related compounds are used in genotoxicity studies . These studies are important to assess the genetic risks associated with the use of these compounds .
Analytical Methods
Isoterbinafine is used in the development and optimization of analytical methods . These methods are crucial for the qualitative and quantitative estimation of drugs in different matrices .
Mechanism of Action
Target of Action
Isoterbinafine, also known as Terbinafine Impurity C, primarily targets the fungal squalene monooxygenase . This enzyme plays a crucial role in the synthesis of the fungal cell wall .
Mode of Action
Isoterbinafine interacts with its target by inhibiting the action of squalene monooxygenase . This inhibition prevents the conversion of squalene to 2,3-oxydosqualene, a critical step in the synthesis of ergosterol . The lack of ergosterol weakens the fungal cell wall, leading to cell death .
Biochemical Pathways
The primary biochemical pathway affected by Isoterbinafine is the ergosterol synthesis pathway . By inhibiting squalene monooxygenase, Isoterbinafine disrupts the production of ergosterol, a key component of the fungal cell membrane . This disruption leads to an accumulation of squalene and a deficiency of ergosterol, which weakens the cell wall and leads to fungal cell death .
Pharmacokinetics
Isoterbinafine is highly lipophilic in nature and tends to accumulate in skin, nails, and fatty tissues . This property allows it to distribute into tissues and have a long terminal elimination half-life . .
Result of Action
The result of Isoterbinafine’s action is the death of fungal cells . By inhibiting the synthesis of ergosterol and causing an accumulation of squalene, Isoterbinafine weakens the fungal cell wall, leading to cell death .
properties
IUPAC Name |
(E)-N,6,6-trimethyl-N-(naphthalen-2-ylmethyl)hept-2-en-4-yn-1-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N/c1-21(2,3)14-8-5-9-15-22(4)17-18-12-13-19-10-6-7-11-20(19)16-18/h5-7,9-13,16H,15,17H2,1-4H3/b9-5+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMMRYPSASRYXIN-WEVVVXLNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C#CC=CCN(C)CC1=CC2=CC=CC=C2C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)C#C/C=C/CN(C)CC1=CC2=CC=CC=C2C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Isoterbinafine, (E)- | |
CAS RN |
187540-01-8 | |
Record name | Isoterbinafine, (E)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0187540018 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | ISOTERBINAFINE, (E)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/IWW3GBE13M | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.